2-{3-chloro-4-methoxy[(4-methylphenyl)sulfonyl]anilino}-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide

• Molecular Formula: C23H19Cl2F3N2O4S
• Molecular Weight: 547.4 g/mol
• IUPAC Name: 2-(3-chloro-4-methoxy-N-(4-methylphenyl)sulfonylanilino)-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C23H19Cl2F3N2O4S/c1-14-3-7-17(8-4-14)35(32,33)30(16-6-10-21(34-2)19(25)12-16)13-22(31)29-20-11-15(23(26,27)28)5-9-18(20)24/h3-12H,13H2,1-2H3,(H,29,31)
• InChI Key: DMWODSUUKVRLJF-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl)C3=CC(=C(C=C3)OC)Cl

Description

2-{3-chloro-4-methoxy[(4-methylphenyl)sulfonyl]anilino}-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide is a chemical compound with potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-{3-chloro-4-methoxy[(4-methylphenyl)sulfonyl]anilino}-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide involves the inhibition of heat shock protein 90 (HSP90), a chaperone protein that is important for the stability and function of various proteins involved in cancer cell growth and survival. By inhibiting HSP90, this compound disrupts the function of these proteins and ultimately leads to cancer cell death.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, 2-{3-chloro-4-methoxy[(4-methylphenyl)sulfonyl]anilino}-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide has been found to have other biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, which are involved in the immune response and have been implicated in various diseases, including cancer, autoimmune disorders, and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{3-chloro-4-methoxy[(4-methylphenyl)sulfonyl]anilino}-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide in lab experiments is its specificity for HSP90, which makes it a useful tool for studying the function of this protein in cancer cells. However, one limitation is its potential toxicity, which may limit its use in certain experiments or require careful dosing and monitoring.

Future Directions

There are several future directions for research on 2-{3-chloro-4-methoxy[(4-methylphenyl)sulfonyl]anilino}-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide. One area of interest is the development of more potent and selective HSP90 inhibitors based on the structure of this compound. Additionally, further studies are needed to determine the optimal dosing and administration of this compound for maximum efficacy and minimal toxicity. Finally, the potential use of this compound in combination with other cancer therapies, such as chemotherapy or radiation therapy, should be explored.

Synthesis Methods

The synthesis of 2-{3-chloro-4-methoxy[(4-methylphenyl)sulfonyl]anilino}-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide involves the reaction of 2-chloro-5-(trifluoromethyl)benzoic acid with thionyl chloride to form 2-chloro-5-(trifluoromethyl)benzoyl chloride. This intermediate is then reacted with 3-chloro-4-methoxyaniline and 4-methylbenzenesulfonyl chloride to form the desired compound.

Scientific Research Applications

2-{3-chloro-4-methoxy[(4-methylphenyl)sulfonyl]anilino}-N-[2-chloro-5-(trifluoromethyl)phenyl]acetamide has been studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. Additionally, it has been found to induce apoptosis, or programmed cell death, in cancer cells.